N-Formyl-nle-leu-phe-nle-tyr-lys

• CAS No.: 71901-21-8
• Product Name: N-Formyl-nle-leu-phe-nle-tyr-lys
• Molecular Formula: C43H65N7O9
• Molecular Weight: 824 g/mol
• IUPAC Name: (2S)-6-amino-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-[[(2S)-2-formamidohexanoyl]amino]-4-methylpentanoyl]amino]-3-phenylpropanoyl]amino]hexanoyl]amino]-3-(4-hydroxyphenyl)propanoyl]amino]hexanoic acid
• Standard InChI: InChI=1S/C43H65N7O9/c1-5-7-16-32(45-27-51)38(53)48-35(24-28(3)4)40(55)50-36(25-29-14-10-9-11-15-29)41(56)46-33(17-8-6-2)39(54)49-37(26-30-19-21-31(52)22-20-30)42(57)47-34(43(58)59)18-12-13-23-44/h9-11,14-15,19-22,27-28,32-37,52H,5-8,12-13,16-18,23-26,44H2,1-4H3,(H,45,51)(H,46,56)(H,47,57)(H,48,53)(H,49,54)(H,50,55)(H,58,59)/t32-,33-,34-,35-,36-,37-/m0/s1
• Standard InChIKey: XZMLMTGOWVWIRV-DUGSHLAESA-N
• Isomeric SMILES: CCCC[C@@H](C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CC1=CC=CC=C1)C(=O)N[C@@H](CCCC)C(=O)N[C@@H](CC2=CC=C(C=C2)O)C(=O)N[C@@H](CCCCN)C(=O)O)NC=O
• SMILES: CCCCC(C(=O)NC(CC(C)C)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCCC)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CCCCN)C(=O)O)NC=O
• Canonical SMILES: CCCCC(C(=O)NC(CC(C)C)C(=O)NC(CC1=CC=CC=C1)C(=O)NC(CCCC)C(=O)NC(CC2=CC=C(C=C2)O)C(=O)NC(CCCCN)C(=O)O)NC=O
• Appearance: Solid powder
• Description: F-Chemotactic peptide is a potent chemoattractant for human neutrophils.
• Purity: >98% (or refer to the Certificate of Analysis)
• Sequence: XLFXYK
• Shelf Life: >3 years if stored properly
• Solubility: Soluble in DMSO
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: CHO-Nle-Leu-Phe-Nle-Tyr-Lys; F-chemotactic peptide; F-peptide; fNle-Leu-Phe-Nle-Tyr-Lys; FNleLFNleYK; FNLPNTL; fNorleu-Leu-Phe-Norleu-Tyr-Lys; formylnorleucyl-leucyl-phenylalanyl-norleucyl-tyrosyl-lysine; N-formyl hexapeptide; N-formyl-Nle-Leu-Phe-Nle-Tyr-Lys
• Reference: 1: Wass JA, Varani J, Piontek GE, Ward PA, Orr FW. Responses of normal and malignant cells to collagen, collagen-derived peptides and the C5-related tumor cell chemotactic peptide. Cell Differ. 1981 Dec;10(6):329-32. PubMed PMID: 7317948.; 2: Niggli V. Microtubule-disruption-induced and chemotactic-peptide-induced migration of human neutrophils: implications for differential sets of signalling pathways. J Cell Sci. 2003 Mar 1;116(Pt 5):813-22. PubMed PMID: 12571279.; 3: Jiang MS, Corley EG, Wagner HN Jr, Tsan MF. Localization of abscess with an iodinated synthetic chemotactic peptide. Nuklearmedizin. 1982 Jun;21(3):110-3. PubMed PMID: 7150425.; 4: Malech HL, Gardner JP, Heiman DF, Rosenzweig SA. Asparagine-linked oligosaccharides on formyl peptide chemotactic receptors of human phagocytic cells. J Biol Chem. 1985 Feb 25;260(4):2509-14. PubMed PMID: 3919002.; 5: Sklar LA, Oades ZG, Jesaitis AJ, Painter RG, Cochrane CG. Fluoresceinated chemotactic peptide and high-affinity antifluorescein antibody as a probe of the temporal characteristics of neutrophil stimulation. Proc Natl Acad Sci U S A. 1981 Dec;78(12):7540-4. PubMed PMID: 7038681; PubMed Central PMCID: PMC349304.; 6: Braun MC, Wang JM, Lahey E, Rabin RL, Kelsall BL. Activation of the formyl peptide receptor by the HIV-derived peptide T-20 suppresses interleukin-12 p70 production by human monocytes. Blood. 2001 Jun 1;97(11):3531-6. PubMed PMID: 11369647.; 7: Niedel J, Davis J, Cuatrecasas P. Covalent affinity labeling of the formyl peptide chemotactic receptor. J Biol Chem. 1980 Aug 10;255(15):7063-6. PubMed PMID: 7391068.; 8: Gardner JP, Melnick DA, Malech HL. Characterization of the formyl peptide chemotactic receptor appearing at the phagocytic cell surface after exposure to phorbol myristate acetate. J Immunol. 1986 Feb 15;136(4):1400-5. PubMed PMID: 3511145.; 9: Schmitt M, Kanayama N, Henschen A, Hollrieder A, Hafter R, Gulba D, Jänicke F, Graeff H. Elastase released from human granulocytes stimulated with N-formyl-chemotactic peptide prevents activation of tumor cell prourokinase (pro-uPA). FEBS Lett. 1989 Sep 11;255(1):83-8. PubMed PMID: 2529137.; 10: Hauert AB, Martinelli S, Marone C, Niggli V. Differentiated HL-60 cells are a valid model system for the analysis of human neutrophil migration and chemotaxis. Int J Biochem Cell Biol. 2002 Jul;34(7):838-54. PubMed PMID: 11950599.; 11: Bonser RW, Siegel MI, McConnell RT, Cuatrecasas P. Chemotactic peptide stimulated endogenous arachidonic acid metabolism in HL-60 granulocytes. Biochem Biophys Res Commun. 1981 Oct 30;102(4):1269-75. PubMed PMID: 6797423.; 12: Stenfeldt AL, Karlsson J, Wennerås C, Bylund J, Fu H, Dahlgren C. The non-steroidal anti-inflammatory drug piroxicam blocks ligand binding to the formyl peptide receptor but not the formyl peptide receptor like 1. Biochem Pharmacol. 2007 Oct 1;74(7):1050-6. Epub 2007 Jul 7. PubMed PMID: 17692291.; 13: Glinski W, Anhalt T, Mansbridge JN. Reduced expression of surface receptors for synthetic N-formylated chemotactic oligopeptides by stimulated peripheral blood neutrophils in psoriasis. J Invest Dermatol. 1987 Nov;89(5):523-8. PubMed PMID: 3668297.; 14: Ryder MI. Nicotine effects on neutrophil F-actin formation and calcium release: implications for tobacco use and pulmonary diseases. Exp Lung Res. 1994 Jul-Aug;20(4):283-96. PubMed PMID: 7988493.; 15: Niedel J, Kahane I, Lachman L, Cuatrecasas P. A subpopulation of cultured human promyelocytic leukemia cells (HL-60) displays the formyl peptide chemotactic receptor. Proc Natl Acad Sci U S A. 1980 Feb;77(2):1000-4. PubMed PMID: 6928654; PubMed Central PMCID: PMC348411.; 16: Lane TA, Lamkin GE. Myeloperoxidase-mediated modulation of chemotactic peptide binding to human neutrophils. Blood. 1983 Jun;61(6):1203-7. PubMed PMID: 6301583.; 17: Stark B, Kahane I. Cord blood polymorphonuclear leukocyte chemotaxis. Differential response to formyl peptide and endotoxin-activated serum. Isr J Med Sci. 1983 Jan;19(1):34-9. PubMed PMID: 6339439.; 18: Remes JJ, Petäjä-Repo UE, Tuukkanen KJ, Rajaniemi HJ. Significance of the extracellular domain and the carbohydrates of the human neutrophil N-formyl peptide chemotactic receptor for the signal transduction by the receptor. Exp Cell Res. 1993 Nov;209(1):26-32. PubMed PMID: 8224002.; 19: Zigmond SH, Levitsky HI, Kreel BJ. Cell polarity: an examination of its behavioral expression and its consequences for polymorphonuclear leukocyte chemotaxis. J Cell Biol. 1981 Jun;89(3):585-92. PubMed PMID: 7251666; PubMed Central PMCID: PMC2111809.; 20: Vaidyanathan G, Zalutsky MR. Fluorine-18 labeled chemotactic peptides: a potential approach for the PET imaging of bacterial infection. Nucl Med Biol. 1995 Aug;22(6):759-64. PubMed PMID: 8535336.
• PubChem Compound: 123875
• Last Modified: Nov 11 2021